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Compound of Interest

Compound Name: Desipramine

Cat. No.: B1205290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed standard operating procedure for the administration

of desipramine in rodent models for preclinical research. Desipramine, a tricyclic

antidepressant, is a potent and selective norepinephrine reuptake inhibitor, making it a valuable

tool in neuroscience and psychiatric disorder research. This document outlines protocols for

both acute and chronic administration, dose considerations for different rodent species and age

groups, and methodologies for common behavioral assays.

Drug Preparation and Solubility
Desipramine hydrochloride is the commonly used salt for in vivo studies. It is soluble in water

and saline. For intraperitoneal (i.p.) and subcutaneous (s.c.) injections, desipramine
hydrochloride can be dissolved in sterile 0.9% saline. For osmotic minipump delivery, the

vehicle may vary, and the manufacturer's instructions should be followed. The pH of the

desipramine solution should be considered, as it can be acidic.

Table 1: Solubility of Desipramine Hydrochloride
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Solvent Maximum Concentration

DMSO 60 mg/mL (198.12 mM)

Water 45.14 mg/mL (149.05 mM)

Ethanol 60.0 mg/mL (198.12 mM)

Data sourced from MedKoo Biosciences and Selleck Chemicals.

Dosing Considerations
The appropriate dose of desipramine can vary significantly depending on the rodent species,

age, administration route, and the specific experimental paradigm. Chronic administration often

requires lower daily doses compared to acute studies. It is crucial to consider the

pharmacokinetic differences, especially in juvenile rodents, which may require lower doses to

achieve brain concentrations comparable to adults.

Table 2: Recommended Desipramine Dosages for Rodents
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Species
Administrat
ion Route

Dosing
Regimen

Dosage
Experiment
al Context

Reference

Rat (Adult)
Intraperitonea

l (i.p.)
Acute 10 - 20 mg/kg

Forced Swim

Test

Rat (Adult)
Intraperitonea

l (i.p.)

Chronic (5.5

days)

10 mg/kg

(twice daily)

Learned

Helplessness

Rat (Adult)

Subcutaneou

s (s.c.)

Osmotic

Minipump

Chronic (14-

21 days)

7.5 - 15

mg/kg/day

Nicotine

Withdrawal,

Cognitive

Performance

Rat (Juvenile,

PND 9-12)

Intraperitonea

l (i.p.)

Chronic (4

days)

2 - 3 mg/kg

(twice daily)

Pharmacokin

etic Studies

Mouse
Intraperitonea

l (i.p.)
Acute

3.2 - 32

mg/kg

Forced Swim

Test

Mouse Oral
Chronic (14

days)
15 mg/kg

Thermogenic

Response

Experimental Protocols
Protocol 1: Acute Desipramine Administration for the
Forced Swim Test (FST) in Mice
This protocol is adapted from studies investigating the antidepressant-like effects of

desipramine.

Materials:

Desipramine hydrochloride

Sterile 0.9% saline

Forced swim test apparatus (transparent cylinders)

Video recording equipment
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Procedure:

Drug Preparation: Dissolve desipramine hydrochloride in sterile 0.9% saline to the desired

concentrations (e.g., 3.2, 10, 32 mg/kg).

Animal Acclimation: Allow adult male C57BL/6J mice to acclimate to the testing room for at

least 1 hour before the experiment.

Administration: Administer desipramine solution or saline (vehicle control) via intraperitoneal

(i.p.) injection 30 minutes before the test.

Forced Swim Test:

Fill the transparent cylinders with water (22°C) to a depth of 10 cm.

Gently place each mouse into a cylinder for a 6-minute session.

Videotape the sessions for later analysis.

Data Analysis: Score the latency to the first bout of immobility and the total duration of

immobility during the last 4 minutes of the test. Immobility is defined as the cessation of

active behaviors, with the mouse making only minimal movements necessary to keep its

head above water.

Protocol 2: Chronic Desipramine Administration via
Osmotic Minipumps in Rats
This protocol is suitable for studies requiring sustained drug delivery to investigate the effects

of chronic desipramine treatment.

Materials:

Desipramine hydrochloride

Appropriate vehicle for osmotic minipumps (e.g., sterile saline)

Osmotic minipumps (e.g., Alzet)
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Surgical tools for implantation

Anesthesia

Procedure:

Minipump Preparation: Following the manufacturer's instructions, fill the osmotic minipumps

with the desipramine solution to deliver the desired daily dose (e.g., 7.5 or 15 mg/kg/day).

Surgical Implantation:

Anesthetize the rat using an approved anesthetic protocol.

Shave and sterilize the dorsal thoracic area.

Make a small incision and create a subcutaneous pocket.

Implant the osmotic minipump into the pocket and suture the incision.

Post-Operative Care: Provide appropriate post-operative analgesia and monitor the animal's

recovery.

Treatment Period: Allow the minipumps to deliver desipramine for the desired duration (e.g.,

14 or 21 days).

Behavioral Testing/Tissue Collection: At the end of the treatment period, proceed with

behavioral assessments or tissue collection for neurochemical analysis.

Visualizations
Signaling Pathway of Desipramine
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Caption: Mechanism of action of Desipramine.

Experimental Workflow: Acute Desipramine
Administration and Behavioral Testing

To cite this document: BenchChem. [Application Notes and Protocols for Desipramine
Administration in Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205290#standard-operating-procedure-for-
desipramine-administration-in-rodents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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